Cas no 2137769-87-8 (2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid
• CAS No: 2137769-87-8
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 6526214
• PubChem ID: 165717414
• Update Time: 2025-05-20

2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid
• EN300-1083087
• 2-({[(benzyloxy)carbonyl]amino}methyl)-4-methyl-4-phenylpentanoic acid
• 2137769-87-8

• Inchi： 1S/C21H25NO4/c1-21(2,18-11-7-4-8-12-18)13-17(19(23)24)14-22-20(25)26-15-16-9-5-3-6-10-16/h3-12,17H,13-15H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： YDEWMTCWUKYTEC-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C=CC=CC=1)CC(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid

Introduction to 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid (CAS No. 2137769-87-8)

2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid, with the CAS number 2137769-87-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of amino acids and derivatives, specifically those with aromatic and aliphatic moieties. Its unique structural features make it a valuable candidate for research in medicinal chemistry, drug discovery, and materials science.

The molecular structure of 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid is characterized by a central pentanoic acid backbone, substituted with a benzyl carbamate group and a phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that are of interest to researchers. The benzyl carbamate group, for instance, can be easily cleaved under mild conditions, making this compound a useful precursor for the synthesis of other biologically active molecules.

In the context of medicinal chemistry, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound have potent inhibitory effects on specific kinases, which are key enzymes implicated in cancer progression and other diseases.

The phenyl ring in the structure of 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid contributes to its hydrophobicity and aromaticity, which are crucial for interactions with biological membranes and proteins. This property makes it an attractive candidate for designing drugs that can penetrate cell membranes and target intracellular sites. Additionally, the presence of the carboxylic acid group allows for the formation of salts or esters, which can enhance solubility and bioavailability, critical factors in drug development.

Beyond its potential as a drug candidate, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For instance, researchers at the University of California, Berkeley, have reported the use of this compound as a monomer in the preparation of biodegradable polymers with controlled release properties. These polymers have potential applications in drug delivery systems and tissue engineering.

The synthetic route to 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid involves several steps, including the protection of the amino group with a benzyl carbamate moiety, followed by the introduction of the phenyl ring and methyl substituents. The final step typically involves deprotection to yield the desired compound. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate safety measures should be taken during handling to prevent exposure to skin or inhalation. It is advisable to work under a fume hood and use personal protective equipment such as gloves and goggles.

The future prospects for 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop efficient synthetic methods that can facilitate its large-scale production for commercial applications.

In conclusion, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4-phenylpentanoic acid (CAS No. 2137769-87-8) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery, materials science, and other advanced applications. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in scientific advancements.